Cas no 921517-62-6 (N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921517-62-6
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 6223640
• PubChem ID: 8555561
• Update Time: 2025-07-15

N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• F2213-0374
• AKOS024628901
• N-(3-ethoxypropyl)-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide
• 921517-62-6
• N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide

• Inchi： 1S/C18H23N3O4/c1-4-25-11-5-10-19-18(23)17-15(24-3)12-16(22)21(20-17)14-8-6-13(2)7-9-14/h6-9,12H,4-5,10-11H2,1-3H3,(H,19,23)
• InChI Key： XJGCCNXCVDLTJB-UHFFFAOYSA-N
• SMILES： O(CC)CCCNC(C1C(=CC(N(C2C=CC(C)=CC=2)N=1)=O)OC)=O

Computed Properties

• Exact Mass: 345.16885622g/mol
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921517-62-6): A Comprehensive Overview

N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921517-62-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds with two nitrogen atoms. The unique structural features of this molecule, including the presence of an ethoxypropyl group, a methoxy substituent, and a methylphenyl moiety, contribute to its potential biological activities and therapeutic applications.

The pyridazine core of N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a versatile scaffold that has been extensively studied for its diverse pharmacological properties. Pyridazines are known for their ability to modulate various biological targets, such as enzymes, receptors, and ion channels. The ethoxypropyl group attached to the nitrogen atom of the amide function adds flexibility and hydrophobicity to the molecule, which can influence its binding affinity and selectivity towards specific targets. The methoxy substituent on the pyridazine ring enhances the lipophilicity and stability of the compound, while the methylphenyl moiety introduces aromatic character and potential interactions with hydrophobic pockets in protein targets.

Recent studies have highlighted the potential of N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antioxidant. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been shown to possess strong antioxidant properties, likely due to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a potential therapeutic agent for conditions where oxidative stress plays a significant role.

In addition to its anti-inflammatory and antioxidant properties, N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has also been investigated for its antimicrobial activity. Preliminary studies have indicated that it exhibits broad-spectrum antimicrobial effects against both Gram-positive and Gram-negative bacteria. This property could be valuable in developing new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic profile of N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been studied to understand its bioavailability and metabolism. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is metabolized primarily through hepatic enzymes, with major metabolites being excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide in human subjects. Early results from Phase I trials have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-(3-ethoxypropyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921517-62-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.